Cas no 79484-75-6 (Eleutheroside D)

Eleutheroside D Properties

Names and Identifiers

• Eleutheroside D
• [(1S,3aR,4S,6aS)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2,6-dimethoxy-4,1-phenylene)bis-beta-D-glucopyranoside
• Eleutheroside?D
• syringaresinol 4',4''-O-diglucoside
• HY-N4147
• 79484-75-6
• Liriodendrin
• Eleutheroside D:1-epimer (constituent of eleuthero) [DSC]
• 4-((1S,3AR,4S,6AS)-4-(4-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,5-DIMETHOXYPHENYL)TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1-YL)-2,6-DIMETHOXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
• Eleutheroside D:1-epimer
• SCHEMBL21726603
• 573-44-4
• DTXSID001030486
• AKOS030530171
• 4-((1S,3aR,4S,6aS)-4-(4-(beta-D-Glucopyranosyloxy)-3,5-dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-C)furan-1-yl)-2,6-dimethoxyphenyl beta-D-glucopyranoside
• UNII-WVS8LR64R4
• CS-0032225
• WVS8LR64R4
• 1H,3H-Furo[3,4-c]furan, β-D-glucopyranoside deriv. (ZCI)
• [(1S,3aR,4S,6aS)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2,6-dimethoxy-4,1-phenylene) bis-β-D-glucopyranoside (ACI)
• β-D-Glucopyranoside, (tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2,6-dimethoxy-4,1-phenylene) bis-, [1S-(1α,3aα,4α,6aβ)]- (ZCI)
• Q-100831
• CID 71307453
• (2R,3R,4S,5S,6R)-2-[4-[6-[3,5-dimethoxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2,6-dimethoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• FS-9814
• Eleutheroside D?
• ELEUTHEROSIDE D:1-EPIMER (CONSTITUENT OF ELEUTHERO)
• DA-63152
• Eleutheroside E
• +Expand

• MDL： MFCD13185316
• InChIKey： FFDULTAFAQRACT-LHJOJEKWSA-N
• Inchi： 1S/C34H46O18/c1-43-17-5-13(6-18(44-2)31(17)51-33-27(41)25(39)23(37)21(9-35)49-33)29-15-11-48-30(16(15)12-47-29)14-7-19(45-3)32(20(8-14)46-4)52-34-28(42)26(40)24(38)22(10-36)50-34/h5-8,15-16,21-30,33-42H,9-12H2,1-4H3/t15-,16+,21-,22-,23-,24-,25+,26+,27-,28-,29-,30-,33+,34+/m1/s1
• SMILES： O(C1C(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)=C(OC)C=C([C@H]2OC[C@@H]3[C@@H](C4C=C(OC)C(O[C@H]5[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O5)=C(OC)C=4)OC[C@@H]23)C=1)C

Computed Properties

• Exact Mass: 742.26800
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 12
• Monoisotopic Mass: 742.26841461g/mol
• Heavy Atom Count: 52
• Complexity: 1010
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 254Ų

Experimental Properties

• LogP: -1.84640
• PSA: 254.14000
• Color/Form: Powder
• Density: 1.474